Cas no 1126637-96-4 (5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine)

5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine structure
1126637-96-4 structure
Product Name:5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine
CAS No:1126637-96-4
MF:C6H11N3S
MW:157.236639261246
MDL:MFCD11844885
CID:2609262
PubChem ID:64985314
Update Time:2025-04-21

5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (5-propan-2-yl-1,3,4-thiadiazol-2-yl)methanamine
    • 5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine
    • AT18975
    • 1126637-96-4
    • AKOS014316408
    • SCHEMBL23047877
    • CS-0286222
    • Z1335657495
    • 1-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]methanamine
    • [5-(PROPAN-2-YL)-1,3,4-THIADIAZOL-2-YL]METHANAMINE
    • AB64571
    • EN300-98474
    • (5-ISOPROPYL-1,3,4-THIADIAZOL-2-YL)METHANAMINE
    • MDL: MFCD11844885
    • Inchi: 1S/C6H11N3S/c1-4(2)6-9-8-5(3-7)10-6/h4H,3,7H2,1-2H3
    • InChI Key: ZUFYJWWGQTVKAJ-UHFFFAOYSA-N
    • SMILES: S1C(CN)=NN=C1C(C)C

Computed Properties

  • Exact Mass: 157.06736854Da
  • Monoisotopic Mass: 157.06736854Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80Ų

5-(propan-2-yl)-1,3,4-thiadiazol-2-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1126637-96-4 95%
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Enamine
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Enamine
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